Benzyl 4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamido)benzoate

• Molecular Formula: C27H28BNO5
• Molecular Weight: 457.3 g/mol
• IUPAC Name: benzyl 4-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]amino]benzoate
• InChI: InChI=1S/C27H28BNO5/c1-26(2)27(3,4)34-28(33-26)22-12-8-11-21(17-22)24(30)29-23-15-13-20(14-16-23)25(31)32-18-19-9-6-5-7-10-19/h5-17H,18H2,1-4H3,(H,29,30)
• InChI Key: HGARLRQULQRPEY-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)C(=O)NC3=CC=C(C=C3)C(=O)OCC4=CC=CC=C4

Description

Benzyl 4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamido)benzoate is a useful research compound. Its molecular formula is C27H28BNO5 and its molecular weight is 457.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of benzyl 4-aminobenzoate (4.39 g, 19.3 mmol), 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride (4.30 g, 16.1 mmol) and N,N-diisopropylethylamine (7.49 g, 57.9 mmol) in methylene chloride (50 mL) was stirred at ambient temperature for 13 h. After this time, the reaction was concentrated under reduced pressure and purified by chromatography (silica, heptane to 1:3 ethyl acetate/heptane) to afford benzyl 4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamido)benzoate (3.07 g, 78% pure by mass, 27% yield) as a light yellow sticky foam that was used without further purification.